2-({2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)-4-methoxy-3,5-dimethylpyridine

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-5-[1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]pyrrol-2-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C22H20N4O4/c1-13-10-23-16(14(2)20(13)27-3)11-26-8-4-5-17(26)22-24-21(25-30-22)15-6-7-18-19(9-15)29-12-28-18/h4-10H,11-12H2,1-3H3
• InChI Key: AEYNHARZVKPWCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CN2C=CC=C2C3=NC(=NO3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol

Description

The compound appears to contain several interesting substructures, including a benzodioxole, an oxadiazole, a pyrrole, and a pyridine. These structures are often found in biologically active compounds, so it’s possible that this compound could have interesting biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The benzodioxole and pyridine rings are aromatic, while the oxadiazole ring might have aromatic character as well. The pyrrole ring is also aromatic.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the heterocyclic rings and the methoxy and methyl groups.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Without more information, it’s impossible to predict.

Future Directions

Future research could involve synthesizing this compound and studying its biological activity. It would also be interesting to investigate its physical and chemical properties in more detail.